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Compound of Interest

Compound Name: WwycC-210

Cat. No.: B10824839

BNC210 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the solubility and stability of BNC210 in
common research solutions.

Frequently Asked Questions (FAQSs)

Q1: What is BNC210 and what is its mechanism of action?

Al: BNC210, also known as Soclenicant or IW-2143, is an investigational small molecule that
functions as a selective negative allosteric modulator (NAM) of the alpha-7 nicotinic
acetylcholine receptor (a7 nAChR).[1][2][3][4] It is being developed for the treatment of anxiety
and stressor-related disorders.[2][5] Its mechanism does not involve direct binding to the
acetylcholine site but rather modulates the receptor's activity from a different site, which helps
in avoiding sedation or addiction potential seen with other anxiolytics.[2][6][7]

Q2: What are the different formulations of BNC210 used in research and clinical trials?

A2: BNC210 has been studied in a few formulations. Early clinical trials used an aqueous liquid
suspension.[2][3][6] However, this formulation showed slow and solubility-limited absorption,
which was also affected by food.[2][6] To overcome these limitations, a new solid oral tablet
formulation with improved bioavailability and more rapid absorption has been developed and is
being used in more recent Phase 2 and 3 clinical trials.[2][5][6]
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Q3: Is BNC210 soluble in aqueous buffers like PBS?

A3: BNC210 is reported to be insoluble in water and ethanol.[4] While specific data for PBS is
not available, its insolubility in water suggests poor solubility in aqueous buffers. For in vivo
studies in rodents, it has been prepared in an aqueous vehicle containing suspending and
solubilizing agents like hydroxypropylmethyl cellulose, benzyl alcohol, and Tween 80.[8]

BNC210 Solubility

The solubility of BNC210 can be challenging. Below is a summary of solubility data from
various suppliers and research articles. It is crucial to use fresh, high-purity solvents, as
hygroscopic solvents like DMSO can have a significant impact on solubility.[9]
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. Molar
. Concentration .
Solvent/Vehicle Concentration Notes
(mg/mL)
(mM)
In Vitro Solvents
Sonication is
DMSO 125 mg/mL 393.85 mM recommended for
dissolution.[1]
Use of fresh DMSO is
advised as moisture
DMSO 63 mg/mL 198.5 mM -
can reduce solubility.
[4]
Ultrasonic assistance
DMSO 10 mg/mL 23.90 mM
may be needed.[9]
Water Insoluble - [4]
Ethanol Insoluble - [4]

In Vivo Formulations

10% DMSO + 40%
PEG300 + 5% Tween 4 mg/mL 12.6 mM
80 + 45% Saline

Sonication is

recommended.[1]

Used for oral
administration in rats.
At 0.5 mg/kg, it forms
Up to 30 mg/mL ~94.5 mM a solution, while at 5
and 100 mg/kg, it

forms fine yellow

0.5% w/v HPMC +
0.5% v/v Benzyl
Alcohol + 0.4% v/v

Tween 80 (in water)

suspensions.[8]

Forms a

homogeneous
CMC-Na =5 mg/ml >15.75 mM )

suspension for oral

administration.[4]
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BNC210 Stability and Storage

Proper storage is critical to maintain the integrity of BNC210.

Storage

Form Duration Notes
Temperature
Powder -20°C 3 years [1][4]19]
Aliquot stock solutions
In Solvent (e.g., to avoid repeated
-80°C 1 year
DMSO) freeze-thaw cycles.[1]
[4]
-80°C 6 months [9]
-20°C 1 month [4119]

Experimental Protocols and Workflows
BNC210 Signaling Pathway

BNC210 acts as a negative allosteric modulator of the a7 nAChR. This means it doesn't block
the main binding site for acetylcholine (ACh) but instead binds to a separate, allosteric site.
This binding event changes the receptor's shape, reducing its ability to open in response to
ACh. The result is a decrease in the influx of sodium (Na+) and calcium (Ca2+) ions, which

dampens neuronal excitability.

Acetylcholine (ACh)
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Caption: BNC210's negative allosteric modulation of the a7 nAChR.
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General Experimental Workflow

This workflow outlines the key steps for preparing BNC210 solutions for research applications.

Start: BNC210 Powder

1. Weigh Powder Accurately

l

2. Select Appropriate Solvent
(e.g., fresh DMSO)

3. Dissolve BNC210
- Vortex
- Sonicate if needed

4. Prepare Concentrated
Stock Solution

5. Aliquot and Store
Stock at -80°C

For In Vitro Use\For In Vivo Use

Wor#ing Solution Pre[%lration

In Vitro Dilution In Vivo Formulation
(e.g., with media) (e.g., with vehicle)
\ /

End: Use in Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. BNC210 | AChR | TargetMol [targetmol.com]

2. The Pathway to Proof-of-Concept for BNC210, a Negative Allosteric Modulator of the
Alpha-7 Nicotinic Acetylcholine Receptor (nAChR), for Treatment of Psychiatric Disease -
PubMed [pubmed.ncbi.nlm.nih.gov]

» 3. Cholinergic Modulation of Disorder-Relevant Neural Circuits in Generalized Anxiety
Disorder - PMC [pmc.ncbi.nim.nih.gov]

¢ 4. selleckchem.com [selleckchem.com]

o 5. Positive BNC210 7-Day Dosing Pharmacokinetic Study Exceeds Blood Exposure
Projected for Phase 2b PTSD Trial [prnewswire.com]

e 6. Bionomics expands study of BNC210 to include social anxiety disorder - Biotech
[biotechdispatch.com.au]

e 7. neurofit.com [neurofit.com]
e 8. neurofit.com [neurofit.com]
* 9. medchemexpress.com [medchemexpress.com]

« To cite this document: BenchChem. [BNC210 solubility and stability in research solutions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824839#bnc210-solubility-and-stability-in-
research-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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